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Compound of Interest

Compound Name: Psyton

Cat. No.: B1230093 Get Quote

Introduction

Psyton is a potent and selective small molecule inhibitor of Phosphoinositide 3-kinase (PI3K).

The PI3K/Akt/mTOR signaling pathway is a crucial regulator of cell proliferation, survival, and

metabolism, and its dysregulation is implicated in various diseases, including cancer.[1][2][3]

Psyton offers researchers a valuable tool for investigating the role of PI3K in these processes.

Accurate and consistent preparation of Psyton stock solutions is paramount for obtaining

reliable and reproducible results in cell-based and in vitro assays.

This document provides detailed protocols for the preparation, storage, and handling of Psyton
stock solutions to ensure optimal performance in your experiments.

Data Presentation

The following tables summarize the key properties of Psyton and provide typical working

concentrations for various assays.

Table 1: Physicochemical Properties of Psyton
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Property Value Notes

Molecular Weight 450.5 g/mol

Appearance
White to off-white crystalline

solid

Purity ≥98% (by HPLC)

Solubility DMSO: ≥50 mg/mL (≥111 mM)

Insoluble in water. For cell-

based assays, the final DMSO

concentration should be kept

low (typically ≤0.1%) to avoid

cytotoxicity.[4]

Ethanol: Sparingly soluble

Not recommended as a

primary solvent for stock

solutions.

Storage of Solid
Store at -20°C, protect from

light

Stable for at least one year

when stored properly.

Storage of Stock Soln
Store at -80°C in single-use

aliquots

Stable for at least six months

at -80°C. Avoid repeated

freeze-thaw cycles.[4]

Table 2: Typical Working Concentrations for Psyton in Cell-Based Assays
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Assay Type Cell Line Example
Typical
Concentration
Range

Notes

Cell Viability (MTT) MCF-7, U-87 MG 0.1 - 100 µM

Determine the IC50

value to assess

cytotoxic or cytostatic

effects.

Western Blot (p-Akt) A549, PC-3 0.1 - 10 µM

Assess the inhibition

of PI3K signaling by

measuring the

phosphorylation of

downstream targets

like Akt.

Immunofluorescence HeLa 1 - 25 µM

Visualize the effect of

Psyton on cellular

processes such as

apoptosis or

autophagy.

Kinase Activity Assay Recombinant PI3K 1 - 500 nM

Determine the direct

inhibitory effect of

Psyton on PI3K

enzymatic activity.

Signaling Pathway

Psyton exerts its biological effects by inhibiting the PI3K enzyme, a key node in the

PI3K/Akt/mTOR signaling cascade.
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Start

Seed cells in a
96-well plate

Incubate for 24h
(allow attachment)

Prepare Psyton
working solutions

Treat cells with Psyton
(and vehicle control)

Incubate for 48-72h

Add viability reagent
(e.g., MTT)

Incubate for 2-4h

Measure absorbance/
fluorescence

Analyze data and
determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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